![molecular formula C10H9N3O3 B2921853 2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)propanoic acid CAS No. 51672-78-7](/img/structure/B2921853.png)
2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Oxo-1,2,3-benzotriazin-3(4H)-olate” has a molecular formula of C7H4N3O2 . It’s also known as “3,4-ジヒドロ-3-ヒドロキシ-4-オキソ-1,2,3-ベンゾトリアジン” in Japanese .
Molecular Structure Analysis
The molecular structure analysis of “4-Oxo-1,2,3-benzotriazin-3(4H)-olate” shows that it has an average mass of 162.126 Da and a monoisotopic mass of 162.030899 Da .Physical And Chemical Properties Analysis
The compound “3,4-ジヒドロ-3-ヒドロキシ-4-オキソ-1,2,3-ベンゾトリアジン” has a melting point of 184-189°C, a boiling point of 290.19°C (rough estimate), a density of 1.041 (at 20.0000℃), and a refractive index of n 20/D 1.476 . It’s soluble in water or 1% acetic acid .Scientific Research Applications
Peptide Synthesis
This compound is used as an additive to suppress racemization in peptide synthesis. It helps in the synthesis of amino acid active esters used as self-indicating building blocks in solid-phase synthesis .
Coupling Reagent
It serves as a coupling reagent in the synthesis of macrocyclic polyamine derivatives with various lengths of linkers .
Modulators of GPR139
The compound has been identified as a potential modulator of GPR139, which could be used for treating diseases, disorders, or conditions associated with GPR139 .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)propanoic acid, also known as 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid, is the GPR139 receptor . GPR139 is a G protein-coupled receptor that is expressed in the brain, particularly in the hypothalamus . It is involved in various physiological processes, including energy homeostasis and pain perception .
Mode of Action
This compound acts as an agonist of the GPR139 receptor . Agonists are substances that bind to specific receptors and trigger a response in the cell. By binding to the GPR139 receptor, this compound stimulates the receptor’s activity .
Biochemical Pathways
The activation of GPR139 has been associated with the regulation of the release of various neurotransmitters, which can have downstream effects on numerous physiological processes .
Result of Action
The activation of the GPR139 receptor by this compound could lead to various molecular and cellular effects, depending on the specific physiological context. For example, it could influence neurotransmitter release, which could in turn affect neuronal communication and various brain functions .
properties
IUPAC Name |
2-(4-oxo-1,2,3-benzotriazin-3-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O3/c1-6(10(15)16)13-9(14)7-4-2-3-5-8(7)11-12-13/h2-6H,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWXISOGIRJVVTE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N1C(=O)C2=CC=CC=C2N=N1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.